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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528 Get Quote

An In-depth Technical Guide on 5-ROX-SE

This guide provides an overview of the core chemical properties of 5-Carboxy-X-rhodamine N-

succinimidyl ester (5-ROX-SE), a widely used fluorescent dye in molecular biology and other

research fields. This document is intended for researchers, scientists, and professionals in drug

development who utilize fluorescent labeling technologies.

Core Properties of 5-ROX-SE
5-ROX-SE is an amine-reactive fluorescent labeling reagent. The succinimidyl ester (SE)

moiety readily reacts with primary amines, such as those found on proteins and modified

oligonucleotides, to form stable amide bonds. This reactivity makes it a valuable tool for

conjugating the fluorescent ROX dye to various biomolecules.

Quantitative Data
The fundamental chemical properties of 5-ROX-SE are summarized in the table below.

Property Value

Full Chemical Name 5-Carboxy-X-rhodamine N-succinimidyl ester

Common Abbreviation 5-ROX, SE

Molecular Formula C₃₇H₃₃N₃O₇[1][2][3][4][5]

Molecular Weight 631.67 g/mol [1][2][4][5]
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Experimental Applications
While specific experimental protocols can vary significantly based on the application, the

fundamental principle of using 5-ROX-SE involves the covalent labeling of a target molecule.

This is typically achieved by dissolving the 5-ROX-SE in a suitable organic solvent, such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), and adding it to a solution of the

target molecule in an appropriate buffer. The reaction mixture is then incubated to allow for the

conjugation to occur, followed by a purification step to remove any unreacted dye.

Logical Relationship Diagram
The following diagram illustrates the relationship between the full chemical name of the

compound, its common abbreviation, and its key molecular properties.

Figure 1: Relationship between the chemical name, abbreviation, and molecular properties of
5-ROX-SE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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